Cas no 1601138-09-3 (8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine)

• Product Name: 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine
• CAS No: 1601138-09-3
• MF: C₇H₆F₃N₅
• MW: 217.151250362396
• MDL: MFCD30730135
• CID: 4607715
• Update Time: 2025-10-31

8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine
• 8-(2,2,2-trifluoroethyl)-7H-purin-6-amine
• BPC13809
• W17902

• MDL： MFCD30730135
• Inchi： 1S/C7H6F3N5/c8-7(9,10)1-3-14-4-5(11)12-2-13-6(4)15-3/h2H,1H2,(H3,11,12,13,14,15)
• InChI Key： ZULXGRLCXKUHTK-UHFFFAOYSA-N
• SMILES： FC(CC1=NC2=C(C(N)=NC=N2)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 2.1
• Topological Polar Surface Area: 80.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine

8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine: A Comprehensive Overview

8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine, also known by its CAS number 1601138-09-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their diverse biological activities and applications in drug development. The molecule's structure features a purine ring system with a trifluoroethyl group attached at the 8-position and an amine group at the 6-position. These structural features contribute to its unique chemical properties and potential bioactivity.

The synthesis of 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. The trifluoroethyl group introduces electron-withdrawing effects, which can enhance the compound's stability and alter its interaction with biological targets. Recent studies have explored the use of this compound as a potential lead in drug discovery programs targeting various therapeutic areas.

One of the most promising applications of 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine lies in its potential as an anti-cancer agent. Researchers have investigated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific pathways that are overactive in cancer cells.

In addition to its anti-cancer properties, 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine has also been studied for its potential in treating inflammatory diseases. The compound has demonstrated anti-inflammatory activity in preclinical models by modulating cytokine production and reducing oxidative stress. These findings suggest that it could be a valuable candidate for developing novel anti-inflammatory therapies.

The pharmacokinetic profile of 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine has been evaluated in animal studies. Results indicate that the compound exhibits favorable absorption and distribution properties, making it suitable for systemic administration. Furthermore, its metabolic stability and clearance pathways have been characterized using modern analytical techniques such as LC-MS/MS.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine to various protein targets with high accuracy. These computational models have provided insights into the molecular interactions that underpin the compound's bioactivity. For example, molecular docking studies have revealed that the trifluoroethyl group plays a critical role in stabilizing interactions within enzyme active sites.

The development of analogs based on 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine is an active area of research aimed at optimizing its therapeutic potential. By modifying substituents on the purine ring or altering the trifluoroethyl group, scientists are exploring ways to enhance efficacy while minimizing off-target effects. These efforts are supported by high-throughput screening platforms that enable rapid assessment of compound libraries.

In conclusion, 8-(2,2,2-Trifluoroethyl)-9H-purin-6-amine, with its CAS number 1601138-09-3, represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing modern medicine.